Cas no 304863-71-6 (4-(4-fluorophenyl)phthalazine-1-thiol)

4-(4-fluorophenyl)phthalazine-1-thiol structure
304863-71-6 structure
Product Name:4-(4-fluorophenyl)phthalazine-1-thiol
CAS No:304863-71-6
MF:C14H9FN2S
MW:256.298064947128
MDL:MFCD03960566
CID:3106563
PubChem ID:2362835
Update Time:2025-04-21

4-(4-fluorophenyl)phthalazine-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorophenyl)phthalazine-1-thiol
    • AKOS022429632
    • SMR000348506
    • G34259
    • EN300-08196
    • CHEMBL1589123
    • AKOS001049479
    • Z56844687
    • MLS001004932
    • HMS2694H14
    • C14H9FN2S
    • 4-(4-fluorophenyl)-2H-phthalazine-1-thione
    • 304863-71-6
    • MDL: MFCD03960566
    • Inchi: 1S/C14H9FN2S/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
    • InChI Key: UROOFJSALBQDJA-UHFFFAOYSA-N
    • SMILES: S=C1C2C=CC=CC=2C(C2C=CC(=CC=2)F)=NN1

Computed Properties

  • Exact Mass: 256.04704763Da
  • Monoisotopic Mass: 256.04704763Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 56.5Ų

4-(4-fluorophenyl)phthalazine-1-thiol Pricemore >>

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